Basic Violet 22

Specification

• CAS No.: 11075-24-4
• Molecular Formula: MgB4O7
• Molecular Weight: 0

Introduction

Chemical Identity and Structure

Basic Violet 22 is a cationic dye classified within the multi-methine class of colorants. This classification refers to its molecular structure, which contains multiple methine groups (–CH=) that contribute to its chromophoric properties. As a basic dye, it carries a positive charge that enables it to bind effectively with negatively charged substrates.

Physical and Chemical Properties

The essential chemical and physical properties of Basic Violet 22 are summarized in the following table:

Property	Value
Chemical Name	C.I. Basic Violet 22
CAS Registry Number	11075-24-4
Molecular Formula	C₁₇H₁₇ClN₂S
Molecular Weight	316.85
Physical Appearance	Deep red powder
Color in Solution	Bright purple
Color Modification	Red in presence of copper ions; dark red in presence of iron ions
Compatibility Value	1

The compound appears as a deep red powder in its solid form but produces a bright purple color when in solution. This dichromatism (difference between the color of the solid form and the color in solution) is characteristic of many synthetic dyes and provides valuable information about its molecular structure and electronic configuration.

Manufacturing Process

Synthesis Methods

The primary synthetic route for producing Basic Violet 22 involves an oxidative coupling reaction. Specifically, the manufacturing process utilizes:

• N-methyl-2-benzothiazolyl hydrazone

• m-Toluidine

• Hydrogen peroxide (as the oxidizing agent)

The reaction proceeds through a coupling mechanism where hydrogen peroxide facilitates the oxidative coupling between the N-methyl-2-benzothiazolyl hydrazone and m-Toluidine components. This synthesis pathway is significant because it yields the specific molecular structure that provides the dye with its characteristic purple coloration and binding properties.

Performance Characteristics

Fastness Properties

One of the most important considerations for textile dyes is their fastness properties—their ability to resist fading or color change under various conditions. Basic Violet 22 demonstrates remarkable fastness properties as outlined in the following standardized test results:

Standard	Light Fastness	Perspiration Fastness	Ironing Fastness	Soaping
	Fading	Stain	Fading	Stain
ISO	7	4-5	5	2-3

These values are based on standardized ISO testing methodologies, with higher values (on a scale of 1-8 for light fastness and 1-5 for others) indicating better resistance to change. The data reveals that Basic Violet 22 performs exceptionally well in terms of:

• Light fastness (7/8) - indicating excellent resistance to fading when exposed to light

• Perspiration fastness (fading: 5/5) - showing perfect resistance to color change when exposed to perspiration

• Ironing fastness (fading: 4-5/5) - demonstrating very good resistance to heat during ironing

• Soaping (staining: 5/5) - exhibiting excellent resistance to color bleeding during washing

These properties make Basic Violet 22 particularly valuable in applications where colorfastness is critical.

Applications in Textile Industry

Primary Applications

Basic Violet 22 is primarily utilized in the textile industry for:

• Acrylic fabric dyeing - The cationic nature of Basic Violet 22 makes it particularly suitable for dyeing acrylic fibers, which contain negatively charged sites that can form ionic bonds with the dye

• Printing applications - The dye's bright purple coloration and good fastness properties make it suitable for textile printing processes

Application Considerations

When applying Basic Violet 22 to textiles, several factors must be considered:

• The dye shows color variations in the presence of different metal ions:

  • Copper ions produce a red tone

  • Iron ions result in a dark red appearance

• The compatibility value of 1 indicates specific considerations for mixing with other dyes in formulations

These characteristics must be taken into account when developing dyeing formulations for specific textile applications.